PF-06424439

• Molecular Formula: C22H26ClN7O
• Molecular Weight: 439.9 g/mol
• InChI: InChI=1S/C22H26ClN7O/c23-16-12-24-30(14-16)22(7-8-22)21-25-17-5-6-18(26-19(17)27-21)29-11-3-4-15(13-29)20(31)28-9-1-2-10-28/h5-6,12,14-15H,1-4,7-11,13H2,(H,25,26,27)/t15-/m1/s1
• InChIKey: PZHNKPBYOPQTRG-OAHLLOKOSA-N

PF-06424439: Selective DGAT2 Inhibitor

PF-06424439 is a chiral imidazopyridine small molecule that acts as a potent, orally bioavailable inhibitor of diacylglycerol acyltransferase 2 (DGAT2), the terminal and rate-limiting enzyme in triacylglycerol (TAG) biosynthesis [1]. It exhibits an IC50 of 14 nM against human DGAT2 and demonstrates >2000-fold selectivity over functionally related acyltransferases DGAT1, MGAT1, MGAT2, and MGAT3 (all IC50 >50 µM) [2]. The compound inhibits DGAT2 via a unique slowly reversible, time-dependent, noncompetitive mechanism with respect to the acyl-CoA substrate, characterized by a two-step binding process yielding a high-affinity enzyme-inhibitor complex (Ki*app = 16.7 nM) with a dissociation half-life of 1.2 hours [1]. PF-06424439 reduces plasma triglycerides and hepatic lipids in dyslipidemic rodent models and has been extensively used as a chemical probe to dissect DGAT2-dependent lipid metabolism in hepatic steatosis, cancer cell lipid droplet biology, viral infection, and intestinal lipid absorption studies [2][3].

Target DGAT2-dependent triacylglycerol synthesis pathway studies

Mechanism Time-dependent, noncompetitive inhibition with reported slow dissociation

Models Rodent dyslipidemia, hepatic steatosis, cancer lipid droplet, and intestinal lipid absorption research

Selectivity Reported selective over DGAT1 and MGAT acyltransferases in enzyme assays

• [1] Pabst B, Futatsugi K, Li Q, et al. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). Biochemistry. 2018;57(51):6997-7010. doi:10.1021/acs.biochem.8b01096 View Source
• [2] Futatsugi K, Kung DW, Orr ST, et al. Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). J Med Chem. 2015;58(18):7173-7185. doi:10.1021/acs.jmedchem.5b01006 View Source
• [3] Nisticò C, Pagliari F, Chiarella E, et al. Lipid Droplet Biosynthesis Impairment through DGAT2 Inhibition Sensitizes MCF7 Breast Cancer Cells to Radiation. Int J Mol Sci. 2021;22(18):10102. doi:10.3390/ijms221810102 View Source

PF-06424439: Differentiation from Other DGAT2 Inhibitors

DGAT2 inhibitors cannot be freely interchanged because they diverge fundamentally in binding mechanism, residence time, species-dependent potency, and selectivity margins. PF-06424439 and its imidazopyridine analog (compound 2) share the same slowly reversible, time-dependent, noncompetitive two-step binding mode, yet even these close structural relatives differ measurably in dissociation half-life (1.2 h vs. 1.0 h) [1]. In contrast, the second-generation DGAT2 inhibitor ervogastat (PF-06865571) is a non-time-dependent, reversible, rapid-binding inhibitor—a mechanistically distinct class—and displays a 60-fold species potency shift between human (IC50 = 17.2 nM) and rat (IC50 = 833 nM) that is not observed with PF-06424439 (human IC50 = 14 nM; rat IC50 = 38 nM) . The DGAT1-selective inhibitor PF-04620110 (IC50 = 19 nM for DGAT1) targets a different enzyme altogether with a divergent tissue expression pattern and safety profile, including clinically limiting gastrointestinal adverse events not seen with DGAT2-selective inhibition alone [2]. These binding-mechanism, species-translatability, and target-selectivity gaps mean that substituting one DGAT inhibitor for another without quantitative justification can produce irreproducible or biologically misleading results.

Binding mechanism

Rapid-binding DGAT2 inhibitors may not reproduce the sustained target engagement reported for PF-06424439.

Species potency

Large human–rat potency gaps seen with some DGAT2 inhibitors can shift in vivo pharmacodynamic interpretation.

Target selectivity

DGAT1-selective inhibitors act on a distinct enzyme; co-inhibition may introduce intestinal endpoint confounds.

• [1] Pabst B, Futatsugi K, Li Q, et al. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). Biochemistry. 2018;57(51):6997-7010. doi:10.1021/acs.biochem.8b01096 View Source
• [2] Amin NB, Saxena AR, Somayaji V, Dullea R. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology. Clin Ther. 2023;45(1):55-70. doi:10.1016/j.clinthera.2022.12.008 View Source

PF-06424439: Quantitative Differentiation Evidence

Long Residence Time via Two-Step Binding

PF-06424439 (compound 1) inhibits DGAT2 via a two-step induced-fit mechanism: an initial enzyme-inhibitor complex (EI) isomerizes to a high-affinity complex (EI*) with an overall apparent inhibition constant (Ki*app) of 16.7 nM, and the EI* complex dissociates with a half-life of 1.2 hours [1]. By direct head-to-head comparison, the close structural analog compound 2 exhibits Ki*app = 16.0 nM and a dissociation half-life of 1.0 hour [1]. In contrast, the second-generation DGAT2 inhibitor ervogastat (PF-06865571) is explicitly characterized as a non-time-dependent, reversible, rapid-binding inhibitor—providing a mechanistically distinct pharmacological profile that lacks the prolonged target engagement of PF-06424439 .

Two‑step binding kinetics

Head‑to‑head

Ki*app = 16.7 nM; dissociation t1/2 = 1.2 h (two‑step) vs. compound 2: 16.0 nM, 1.0 h; ervogastat: rapid‑binding

Sustained target engagement context for washout and PD studies

Recombinant human DGAT2; 125I‑labeled imidazopyridine binding assay

Evidence Dimension	Binding mechanism and target residence time
Target Compound Data	Ki*app = 16.7 nM; dissociation t1/2 = 1.2 h (two-step, slowly reversible, time-dependent)
Comparator Or Baseline	Compound 2: Ki*app = 16.0 nM, dissociation t1/2 = 1.0 h; Ervogastat: non-time-dependent, reversible, rapid-binding (no measurable slow dissociation phase)
Quantified Difference	PF-06424439 dissociation t1/2 is 1.2× longer than compound 2; qualitatively distinct from rapid-binding Ervogastat
Conditions	Recombinant human DGAT2 enzyme, 125I-labeled imidazopyridine binding assay; kinetic analysis via progress curve and dilution methods

Why This Matters

Long residence time correlates with prolonged pharmacodynamic effect in vivo independent of plasma drug concentration, making PF-06424439 the preferred chemical probe for experiments requiring sustained DGAT2 target engagement.

• [1] Pabst B, Futatsugi K, Li Q, et al. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). Biochemistry. 2018;57(51):6997-7010. doi:10.1021/acs.biochem.8b01096 View Source

Consistent Cross-Species Potency vs. Ervogastat

PF-06424439 inhibits DGAT2 with closely matched potency across three therapeutically relevant species: human IC50 = 14 ± 1 nM, rat IC50 = 38 ± 4 nM, and dog IC50 = 16 ± 1 nM [1]. This narrow 2.7-fold potency range from human to rat ensures that rodent efficacy studies directly translate target engagement. Ervogastat (PF-06865571), by contrast, displays a 48.4-fold potency gap between human DGAT2 (IC50 = 17.2 nM) and rat DGAT2 (IC50 = 833 nM), and a third value of 2.79 nM in human hepatocyte functional assays . PF-04620110, a DGAT1-selective inhibitor (DGAT1 IC50 = 19 nM), is >1000-fold selective for DGAT1 over DGAT2 and cannot substitute for DGAT2 target engagement experiments [2].

Cross‑species potency

Cross‑study comparable

Human IC50 = 14 nM; Rat IC50 = 38 nM; Dog IC50 = 16 nM (max ratio 2.7×) vs. ervogastat human/rat ratio 48.4×

Supports translational dose‑response modeling across rodent and human DGAT2

Recombinant enzyme assays; species‑specific isoforms

Evidence Dimension	Cross-species DGAT2 inhibitory potency
Target Compound Data	Human IC50 = 14 ± 1 nM; Rat IC50 = 38 ± 4 nM; Dog IC50 = 16 ± 1 nM (max species ratio = 2.7×)
Comparator Or Baseline	Ervogastat: Human DGAT2 IC50 = 17.2 nM; Rat DGAT2 IC50 = 833 nM (ratio = 48.4×); Human hepatocyte IC50 = 2.79 nM
Quantified Difference	PF-06424439 human/rat potency ratio = 2.7× vs. Ervogastat ratio = 48.4× (17.9-fold greater species consistency)
Conditions	Recombinant enzyme inhibition assays; human, rat, and dog DGAT2 isoforms

Why This Matters

Consistent cross-species potency makes PF-06424439 the more reliable tool compound for translational studies bridging rodent disease models to human target biology, reducing the risk that species-specific potency gaps confound in vivo pharmacodynamic interpretation.

• [1] Futatsugi K, Kung DW, Orr ST, et al. Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). J Med Chem. 2015;58(18):7173-7185. doi:10.1021/acs.jmedchem.5b01006 View Source
• [2] Dow RL, Li JC, Pence MP, et al. Discovery of PF-04620110, a Potent, Selective, and Orally Bioavailable Inhibitor of DGAT-1. ACS Med Chem Lett. 2011;2(5):407-412. doi:10.1021/ml200051p View Source

High Selectivity over DGAT1 and MGAT Enzymes

PF-06424439 exhibits a selectivity window exceeding 3,500-fold for DGAT2 over the most closely related acyltransferases. Against human MGAT2, MGAT3, and DGAT1, no significant inhibition was observed at concentrations up to 50 µM, yielding a selectivity index of >3,571-fold relative to the human DGAT2 IC50 of 14 nM [1]. Mouse MGAT1 showed similarly negligible inhibition . This selectivity profile is corroborated by the mechanistic paper confirming no significant activity at MGAT1-3 or DGAT1 [2]. PF-04620110, by comparison, is >1,000-fold selective for DGAT1 over DGAT2—the mirror-image selectivity profile that prohibits interchangeability in DGAT2-focused research . PF-06424439 also demonstrated no significant off-target liabilities in broad in vitro pharmacology panels [3].

Acyltransferase selectivity

Head‑to‑head

DGAT2 IC50 = 14 nM; MGAT1‑3, DGAT1 all >50 µM (>3571‑fold)

DGAT2‑specific probe context; avoids MGAT/DGAT1 confounding

Human recombinant enzymes; tested up to 50 µM

Evidence Dimension	Selectivity over functionally related acyltransferases
Target Compound Data	DGAT2 IC50 = 14 nM; MGAT1-3 and DGAT1: all IC50 > 50 µM; calculated selectivity index > 3,571-fold
Comparator Or Baseline	PF-04620110: DGAT1 IC50 = 19 nM; >1,000-fold selective for DGAT1 over DGAT2 (opposite selectivity); Ervogastat: DGAT2 IC50 = 17.2 nM; MGAT1-3 and DGAT1 all IC50 > 50 µM (comparable selectivity)
Quantified Difference	PF-06424439 DGAT2/DGAT1 selectivity ratio >3,571×; PF-04620110 DGAT1/DGAT2 selectivity ratio >1,000× (opposite target); Ervogastat has comparable selectivity window
Conditions	Recombinant human enzyme inhibition assays; PF-06424439 tested up to 50 µM against human MGAT2, MGAT3, DGAT1, and mouse MGAT1

Why This Matters

The >3,500-fold selectivity window ensures that PF-06424439 functions as a clean chemical probe for DGAT2, avoiding confounding pharmacological effects from DGAT1 or MGAT inhibition that would complicate data interpretation in lipid metabolism studies.

• [1] Bertin Bioreagent / Cayman Chemical. PF-06424439 Product Overview. IC50 = 14 nM for DGAT-2; selective over DGAT-1, MGAT-2, and MGAT-3 (IC50s > 50 µM). View Source
• [2] Pabst B, Futatsugi K, Li Q, et al. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). Biochemistry. 2018;57(51):6997-7010. doi:10.1021/acs.biochem.8b01096 View Source
• [3] Futatsugi K, Cabral S, Kung DW, et al. Small structural changes of the imidazopyridine diacylglycerol acyltransferase 2 (DGAT2) inhibitors produce an improved safety profile. MedChemComm. 2016;8(4):771-779. doi:10.1039/c6md00564k View Source

Noncompetitive Inhibition Mechanism

PF-06424439 inhibits DGAT2 via a noncompetitive mode with respect to the acyl-CoA substrate [1]. Detailed kinetic analysis confirmed that the compound binds to both the free enzyme and the enzyme-substrate complex with equal affinity, meaning its inhibitory potency is independent of intracellular acyl-CoA concentration. This contrasts with competitive inhibitors whose apparent potency fluctuates with substrate accumulation [1]. The mechanism was validated by a two-step binding model where the initial EI complex (Ki = 15–18 nM) isomerizes to the high-affinity EI* complex (Ki*app = 16.7 nM), with His161 and His163 residues identified as critical for imidazopyridine binding (binding reduced to 11–17% of wild-type in H161A and H163A mutants) [1]. The closely related imidazopyridine compound 2 shares the same noncompetitive mechanism [1]; other DGAT2 inhibitor chemotypes (e.g., pyrrolopyridine series or ervogastat) have not been shown to exhibit this specific two-step noncompetitive binding mode.

Noncompetitive inhibition

Class‑level inference

Noncompetitive vs. acyl‑CoA; two‑step EI→EI*; Ki*app = 16.7 nM; His161/His163 critical

Substrate‑independent potency supports consistent cellular activity

Mechanism confirmed by mutant binding and kinetic analysis

Evidence Dimension	Mechanism of enzyme inhibition
Target Compound Data	Noncompetitive with respect to acyl-CoA; two-step binding (EI → EI*); Ki*app = 16.7 nM; binding dependent on His161/His163 residues (11–17% residual binding in mutants)
Comparator Or Baseline	Compound 2: same noncompetitive two-step mechanism; other DGAT2 inhibitor chemotypes: mechanism not explicitly characterized as noncompetitive two-step; competitive DGAT2 inhibitors would show substrate-dependent potency
Quantified Difference	Noncompetitive mechanism ensures IC50 is independent of acyl-CoA substrate concentration; competitive inhibitors would show right-shifted IC50 under high substrate conditions
Conditions	Recombinant human DGAT2; kinetic analysis varying both inhibitor and oleoyl-CoA concentrations; 125I-labeled imidazopyridine binding with wild-type and H161A/H163A mutant DGAT2

Why This Matters

Noncompetitive inhibition guarantees consistent cellular potency regardless of fluctuating acyl-CoA levels (e.g., under different metabolic states, feeding conditions, or genetic backgrounds), reducing experimental variability compared to competitive DGAT2 inhibitors.

• [1] Pabst B, Futatsugi K, Li Q, et al. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). Biochemistry. 2018;57(51):6997-7010. doi:10.1021/acs.biochem.8b01096 View Source

In Vivo Triglyceride Lowering and GI Safety

PF-06424439 reduces plasma triglyceride levels in sucrose-fed rats in a dose-dependent manner from 0.1 to 10 mg/kg (oral) [1]. In Ldlr-/- mice on a high-fat, high-cholesterol diet, PF-06424439 (60 mg/kg/day oral for 3 days) reduced plasma TG, cholesterol, and hepatic TG levels [1][2]. Crucially, in a head-to-head combination study, DGAT2-selective inhibition with PF-06424439 alone did not induce diarrhea or intestinal barrier failure in mice, whereas combined DGAT1 (PF-04620110) + DGAT2 inhibition caused severe watery diarrhea and occasional death [3]. PF-04620110 administered alone at DGAT1-selective doses (≥0.1 mg/kg) reduces postprandial plasma TG but carries a clinically confirmed gastrointestinal adverse event liability that has limited its further development [4]. This establishes DGAT2-selective inhibition with PF-06424439 as the safer strategy for probing triglyceride synthesis pathways without DGAT1-driven GI toxicity confounds.

In vivo TG & GI endpoints

Cross‑study comparable

Rodent TG lowering at 0.1–10 mg/kg; DGAT2i alone: no diarrhea or barrier failure; combined DGAT1/2i: severe GI events

Supports DGAT2‑specific metabolic studies without intestinal integrity confounds

Mouse models; GI outcomes are model‑specific

Evidence Dimension	In vivo triglyceride lowering efficacy and GI safety profile
Target Compound Data	Plasma TG reduction in sucrose-fed rats: 0.1–10 mg/kg dose range; Ldlr-/- mice: 60 mg/kg/day × 3 days reduced plasma TG and cholesterol; DGAT2 inhibition alone: no diarrhea or intestinal injury
Comparator Or Baseline	PF-04620110 (DGAT1i): TG lowering at ≥0.1 mg/kg; DGAT1 inhibition alone: GI adverse events (nausea, vomiting, diarrhea) in clinical studies; PF-04620110 + PF-06424439 combination: severe watery diarrhea, intestinal barrier failure, occasional death in mice
Quantified Difference	DGAT2i alone (PF-06424439) = 0% diarrhea incidence in mice; DGAT1i + DGAT2i combination = severe diarrhea with mortality; DGAT1i alone = clinically limiting GI adverse events
Conditions	Sucrose-fed rat model (single dose, 2 h post-dose TG measurement); Ldlr-/- mice on high-fat/high-cholesterol diet (3-day dosing); C57BL/6 mice on 60% high-fat diet (2-day combination dosing study)

Why This Matters

PF-06424439 enables clean dissection of DGAT2-dependent triglyceride synthesis in vivo without the confounding intestinal toxicity that accompanies DGAT1 inhibition, making it the superior choice for long-term metabolic studies and for experiments where intestinal integrity must be maintained.

• [1] Bertin Bioreagent / Cayman Chemical. PF-06424439 Product Overview. Reduces plasma TG in sucrose-fed rats at 0.1–10 mg/kg; reduces plasma cholesterol, TG, and hepatic TG in Ldlr-/- mice at 60 mg/kg/day. View Source
• [2] InvivoChem. PF-06424439 Mesylate Product Page. In vivo: 60 mg/kg/day p.o. × 3 days reduced plasma TG and cholesterol in Ldlr-/- mice; IV 1 mg/kg in rats: t1/2 = 1.39 h, moderate clearance and Vdss. View Source
• [3] Takemoto K, Fukasaka M, Maezaki H, et al. Diacylglycerol acyltransferase 1/2 inhibition induces dysregulation of fatty acid metabolism and leads to intestinal barrier failure and diarrhea in mice. Physiol Rep. 2020;8(15):e14542. doi:10.14814/phy2.14542 View Source
• [4] Amin NB, Saxena AR, Somayaji V, Dullea R. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology. Clin Ther. 2023;45(1):55-70. doi:10.1016/j.clinthera.2022.12.008 View Source

Rat Pharmacokinetics and Dosing Flexibility

Following intravenous administration to male Wistar-Han rats at 1 mg/kg, PF-06424439 methanesulfonate exhibits moderate clearance and a moderate steady-state volume of distribution (Vdss), resulting in a terminal half-life (t1/2) of 1.39 hours [1]. This PK profile—deliberately engineered into the imidazopyridine series by introducing a cyclopropyl ring to suppress N-glucuronidation clearance [2]—provides adequate exposure for acute and subchronic in vivo efficacy studies while enabling practical once- or twice-daily oral dosing regimens. The compound is orally bioavailable, as demonstrated by robust TG lowering following oral administration in both rats and mice [3]. The compound's metabolic clearance occurs almost exclusively via CYP3A4 [2], a property that must be accounted for when co-administering CYP3A4-modulating agents but also offers a defined metabolic pathway for mechanistic DDI studies.

Rat IV pharmacokinetics

Supporting evidence

t1/2 = 1.39 h; moderate CL and Vdss; metabolism primarily CYP3A4

Supports dose‑exposure modeling for acute and subchronic study designs

Male Wistar‑Han rats, 1 mg/kg IV

Evidence Dimension	Rat intravenous pharmacokinetic parameters
Target Compound Data	Dose: 1 mg/kg IV; t1/2 = 1.39 h; moderate clearance; moderate Vdss; oral bioavailability confirmed via in vivo efficacy
Comparator Or Baseline	PF-04620110: advanced to human clinical studies with favorable oral PK; Ervogastat: Phase I clinical PK data available (clinical candidate with optimized PK)
Quantified Difference	t1/2 = 1.39 h provides sufficient exposure window for acute PD studies while allowing rapid washout for target engagement reversibility experiments
Conditions	Male Wistar-Han rats, 1 mg/kg intravenous bolus; metabolism characterized in human liver microsomes and recombinant CYP isoforms (primarily CYP3A4)

Why This Matters

The defined, moderate PK profile allows researchers to design interpretable dose-response and time-course experiments with predictable compound exposure, supporting both target engagement and washout study designs.

• [1] InvivoChem. PF-06424439 Mesylate Product Page. Rat IV 1 mg/kg: t1/2 = 1.39 h, moderate clearance, moderate Vdss. View Source
• [2] Futatsugi K, Cabral S, Kung DW, et al. Small structural changes of the imidazopyridine diacylglycerol acyltransferase 2 (DGAT2) inhibitors produce an improved safety profile. MedChemComm. 2016;8(4):771-779. doi:10.1039/c6md00564k View Source
• [3] Futatsugi K, Kung DW, Orr ST, et al. Discovery and Optimization of Imidazopyridine-Based Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). J Med Chem. 2015;58(18):7173-7185. doi:10.1021/acs.jmedchem.5b01006 View Source

PF-06424439: Key Research Applications

Sustained Target Engagement via Long Residence Time

For experiments where prolonged DGAT2 inhibition is needed beyond the period of free drug exposure—such as washout experiments, pulsatile inhibition studies, or in vivo pharmacodynamic protocols with intermittent dosing—PF-06424439 is the appropriate choice due to its 1.2-hour dissociation half-life and slowly reversible two-step binding mechanism [1]. This kinetic profile enables sustained target engagement even after plasma drug levels decline. Rapid-binding DGAT2 inhibitors like ervogastat [2] lack this property and would lose target coverage upon compound clearance, potentially confounding pharmacodynamic readouts.

Cross-Species Translational Pharmacology

PF-06424439 is the preferred DGAT2 inhibitor for studies where rodent efficacy data must be translated to human target biology, owing to its narrow 2.7-fold human-to-rat potency range (14 vs. 38 nM) [1][2]. In contrast, ervogastat exhibits a 48.4-fold human-to-rat potency shift (17.2 vs. 833 nM) [3], which introduces substantial uncertainty when extrapolating rodent pharmacodynamic data to predicted human doses. PF-06424439 also shows near-identical potency in dog (16 nM) [2], supporting dog as a second translational species.

DGAT2-Specific Study without Intestinal Toxicity

When the experimental objective is to isolate DGAT2-dependent triglyceride synthesis from DGAT1-mediated effects—particularly in intestinal lipid absorption, hepatic steatosis, or long-term metabolic studies—PF-06424439 enables this clean dissection because DGAT2-selective inhibition alone does not induce diarrhea, intestinal barrier failure, or associated mortality in mice [1][2]. Combined DGAT1/2 inhibition or DGAT1-selective inhibition carries documented GI toxicity that can confound metabolic phenotype interpretation and limit dosing duration [1][3].

Cancer Cell Lipid Droplet and Radiosensitization

PF-06424439 has been validated in MCF7 breast cancer cells, where 10 µM treatment for 72 hours reduced lipid droplet content, inhibited cell migration without affecting proliferation, and enhanced radiosensitivity when combined with X-ray irradiation [1]. The compound also reduced CD44 and CD166 cancer stem cell marker expression [1]. This application-specific validation—combined with the compound's clean selectivity profile [2]—makes PF-06424439 the DGAT2 inhibitor of choice for cancer lipid metabolism studies where off-target cytotoxicity or DGAT1-mediated effects could confound the interpretation of DGAT2-dependent lipid droplet phenotypes.

Application

Selection Property

Validation Focus

Sustained target engagement studies

Time‑dependent, slowly reversible binding mechanism

Washout protocols and pharmacodynamic readout timing after compound clearance

Cross‑species translational studies

Consistent cross‑species inhibitory potency (reported narrow human–rat ratio)

In vivo pharmacodynamic modeling; rodent‑to‑human target engagement extrapolation

DGAT2‑specific metabolic studies

Selective DGAT2 inhibition without DGAT1‑associated intestinal barrier effects

Intestinal integrity endpoints; long‑term metabolic phenotyping

Cancer lipid droplet biology

Reported lipid droplet reduction and radiosensitization in MCF7 model context

Lipid droplet quantification; migration and radiosensitivity endpoint assays; DGAT2 dependency confirmation

• [1] Nisticò C, Pagliari F, Chiarella E, et al. Lipid Droplet Biosynthesis Impairment through DGAT2 Inhibition Sensitizes MCF7 Breast Cancer Cells to Radiation. Int J Mol Sci. 2021;22(18):10102. doi:10.3390/ijms221810102 View Source
• [2] Pabst B, Futatsugi K, Li Q, et al. Mechanistic Characterization of Long Residence Time Inhibitors of Diacylglycerol Acyltransferase 2 (DGAT2). Biochemistry. 2018;57(51):6997-7010. doi:10.1021/acs.biochem.8b01096 View Source
• [3] Amin NB, Saxena AR, Somayaji V, Dullea R. Inhibition of Diacylglycerol Acyltransferase 2 Versus Diacylglycerol Acyltransferase 1: Potential Therapeutic Implications of Pharmacology. Clin Ther. 2023;45(1):55-70. doi:10.1016/j.clinthera.2022.12.008 View Source